Cas no 6711-33-7 (N-acetyl-N-hydroxyacetamide)

• Product Name: N-acetyl-N-hydroxyacetamide
• CAS No: 6711-33-7
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 516801
• PubChem ID: 338698
• Update Time: 2025-10-23

N-acetyl-N-hydroxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-acetyl-N-hydroxyacetamide
• AC1L7OE6
• Acetamide,N-acetyl-N-hydroxy-
• AG-G-53567
• CTK5C5746
• N,N-Diacetylhydroxylamin
• N,N-diacetylhydroxylamine
• N,N-diacetyl-hydroxylamine
• N-ACETYL-N-HYDROXY-ACETAMIDE
• NSC362133
• Acetamide, N-acetyl-N-hydroxy-
• UNII-P48GT8SG3T
• 6711-33-7
• DIACETAMIDE, N-HYDROXY-
• NSC-362133
• A914260
• P48GT8SG3T
• SCHEMBL4266560
• DTXSID80217412
• NSC 362133
• DTXCID80139903
• DS-006335

• Inchi： 1S/C4H7NO3/c1-3(6)5(8)4(2)7/h8H,1-2H3
• InChI Key： PRIMJAQHWZOVPD-UHFFFAOYSA-N
• SMILES： ON(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 210.8°C at 760 mmHg
• Flash Point: 81.3°C
• Refractive Index: 1.465
• PSA: 57.61
• LogP: -0.22940

N-acetyl-N-hydroxyacetamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N-acetyl-N-hydroxyacetamide

N-acetyl-N-hydroxyacetamide (CAS No. 6711-33-7): An Overview of Its Properties, Applications, and Recent Research

N-acetyl-N-hydroxyacetamide (CAS No. 6711-33-7) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-acetylhydroxyacetamide, is a derivative of acetamide and has gained significant attention due to its unique chemical properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to N-acetyl-N-hydroxyacetamide.

Chemical Structure and Physical Properties

N-acetyl-N-hydroxyacetamide is characterized by its molecular formula C₅H₉NO₃ and a molecular weight of 127.13 g/mol. The compound consists of an acetamide moiety with an acetyl group and a hydroxyl group attached to the nitrogen atom. This unique structure imparts several interesting properties to the molecule. For instance, it is a white crystalline solid at room temperature with a melting point of approximately 148-150°C. It is soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of N-acetyl-N-hydroxyacetamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of acetamide with acetic anhydride in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction leads to the formation of N-acetylacetamide, which can then be hydrolyzed to yield N-acetyl-N-hydroxyacetamide. Another approach involves the reaction of hydroxyacetamide with acetic anhydride under mild conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activity and Therapeutic Potential

Recent research has highlighted the potential therapeutic applications of N-acetyl-N-hydroxyacetamide. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to possess antioxidant activity, which can help protect cells from oxidative stress and damage. These properties make N-acetyl-N-hydroxyacetamide a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

Pharmaceutical Applications

In the pharmaceutical industry, N-acetyl-N-hydroxyacetamide has been explored for its potential use in drug delivery systems. Its ability to enhance the solubility and bioavailability of poorly soluble drugs makes it an attractive excipient for formulating oral and parenteral drug products. Furthermore, its low toxicity profile and good biocompatibility have been demonstrated in preclinical studies, suggesting its safety for use in humans.

Clinical Trials and Future Directions

Clinical trials are currently underway to evaluate the efficacy and safety of N-acetyl-N-hydroxyacetamide-based formulations in treating various conditions. Early results from these trials have shown promising outcomes, particularly in reducing inflammation and improving patient outcomes in diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Future research will focus on optimizing the formulation and delivery methods to maximize the therapeutic benefits while minimizing potential side effects.

Conclusion

In summary, N-acetyl-N-hydroxyacetamide (CAS No. 6711-33-7) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, biological activity, and low toxicity profile make it an attractive candidate for further development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of inflammatory diseases and developing novel therapeutic strategies.